Cas no 1286722-47-1 (1-{4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one)

• Product Name: 1-{4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one
• CAS No: 1286722-47-1
• MF: C₁₇H₁₈N₈O₂
• MW: 366.37722158432
• CID: 6569881
• Update Time: 2025-06-03

1-{4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one
• 1-[4-(6-imidazol-1-ylpyrimidin-4-yl)piperazin-1-yl]-2-pyrimidin-2-yloxyethanone

• Inchi： 1S/C17H18N8O2/c26-16(11-27-17-19-2-1-3-20-17)24-8-6-23(7-9-24)14-10-15(22-12-21-14)25-5-4-18-13-25/h1-5,10,12-13H,6-9,11H2
• InChI Key： DAWQLJXAZUKOPV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=CC(N3C=NC=C3)=NC=N2)CC1)COC1=NC=CC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-6-(1H-imidazol-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one

Chemical Compound CAS No. 1286722-47-1: 1-{4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one

The compound with CAS No. 1286722-47-1, named 1-{4-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structure and promising biological activities. The molecule incorporates several key functional groups, including an imidazole ring, a pyrimidine moiety, and a piperazine ring, which collectively contribute to its pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds like this one in drug discovery. The presence of the imidazole group is particularly notable, as it is known to enhance bioavailability and improve the binding affinity of molecules to target proteins. Similarly, the pyrimidine ring adds structural complexity and may play a role in modulating the compound's activity against specific biological targets. The piperazine ring, a six-membered amine-containing structure, is often associated with improved pharmacokinetic properties and is frequently found in approved drugs.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed strategies such as Ullmann coupling, Stille coupling, and Mitsunobu reaction to construct the complex architecture of this molecule. These methods ensure high yields and excellent stereochemical control, which are critical for producing biologically active compounds.

In terms of biological activity, this compound has shown remarkable potential in preclinical studies. It exhibits potent inhibitory activity against various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This suggests that the compound could be a valuable lead for developing anti-cancer therapies.

Moreover, the compound's pyrimidine-based structure has been linked to anti-inflammatory properties. Studies have shown that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a promising candidate for treating inflammatory diseases like arthritis and inflammatory bowel disease.

Another area of interest is its potential application in neuroprotection. The compound's ability to scavenge reactive oxygen species (ROS) and inhibit oxidative stress has been reported in recent studies. This property could be exploited to develop treatments for neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The development of this compound also aligns with current trends in medicinal chemistry towards creating multi-target drugs. By incorporating multiple functional groups into a single molecule, researchers aim to achieve synergistic effects that enhance therapeutic efficacy while minimizing side effects.

In conclusion, CAS No. 1286722-47-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, derived from advanced synthetic methods, coupled with its diverse biological activities, positions it as a strong candidate for further preclinical and clinical development. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.